Cas no 223127-47-7 (Benzoic acid,4-[5-(trifluoromethyl)-2-pyridinyl]-)

Benzoic acid,4-[5-(trifluoromethyl)-2-pyridinyl]- structure
223127-47-7 structure
Product Name:Benzoic acid,4-[5-(trifluoromethyl)-2-pyridinyl]-
CAS No:223127-47-7
MF:C13H8F3NO2
MW:267.203333854675
MDL:MFCD09817475
CID:244484
PubChem ID:22730671
Update Time:2025-04-19

Benzoic acid,4-[5-(trifluoromethyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[5-(trifluoromethyl)-2-pyridinyl]-
    • 4-(4-(TRIFLUOROMETHYL)PYRIDIN-2-YL)BENZOIC ACID
    • 4-(5-Trifluoromethyl-pyridin-2-yl)-benzoic acid
    • 4-[5-(Trifluoromethyl)pyrid-2-yl]benzoic acid
    • 4-[5-(trifluoromethyl)pyridin-2-yl]benzoic acid
    • 4-(3-(Trifluoromethyl)pyridin-6-yl)benzoicacid
    • 4-(5-Trifluoromethylpyridin-2-yl)benzoic acid
    • CS-0328296
    • 4-(5-(trifluoromethyl)pyridin-2-yl)benzoic acid
    • SCHEMBL2952064
    • FSLUYPHZCSKJJZ-UHFFFAOYSA-N
    • A1-25719
    • FSLUYPHZCSKJJZ-UHFFFAOYSA-M
    • AS-5840
    • 223127-47-7
    • MFCD09817475
    • FT-0764556
    • 4-[5-(trifluoromethyl)-2-pyridyl]benzenecarboxylic acid
    • DTXSID10627888
    • MDL: MFCD09817475
    • Inchi: 1S/C13H8F3NO2/c14-13(15,16)10-5-6-11(17-7-10)8-1-3-9(4-2-8)12(18)19/h1-7H,(H,18,19)
    • InChI Key: FSLUYPHZCSKJJZ-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C=C1)C1C=CC(C(=O)O)=CC=1)(F)F

Computed Properties

  • Exact Mass: 267.05100
  • Monoisotopic Mass: 267.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19000
  • LogP: 3.46560

Benzoic acid,4-[5-(trifluoromethyl)-2-pyridinyl]- Security Information

  • HazardClass:IRRITANT

Benzoic acid,4-[5-(trifluoromethyl)-2-pyridinyl]- Pricemore >>

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